Cas no 83015-25-2 (N,N-dimethyl-3-(2-methyl-phenyloxy)-3-phenyl-propanamine)

• Product Name: N,N-dimethyl-3-(2-methyl-phenyloxy)-3-phenyl-propanamine
• CAS No: 83015-25-2
• MF: C₁₈H₂₃NO
• MW: 269.381325006485
• CID: 2154460
• PubChem ID: 12807420
• Update Time: 2025-04-21

N,N-dimethyl-3-(2-methyl-phenyloxy)-3-phenyl-propanamine Chemical and Physical Properties

Names and Identifiers

• N,N-dimethyl-3-(2-methyl-phenyloxy)-3-phenyl-propanamine
• SB81679
• N,N-dimethyl 3-(o- tolyloxy)-3-phenylpropylamine
• N,N-Dimethyl-3-phenyl-3-(o-tolyloxy)propan-1-amine
• N,N-Dimethyl-gamma-(2-methylphenoxy)benzenepropanamine; N,N-Dimethyl-3-(2-methylphenoxy)-3-phenylpropylamine
• Dimethyl-(3-phenyl-3-o-tolyloxy-propyl)-amine
• UCPQMRYBCNDVHU-UHFFFAOYSA-N
• SCHEMBL3894545
• N,N-dimethyl-3-(2-methylphenoxy)-3-phenylpropylamine
• n,n-dimethyl-3-(o-methylphenoxy)-3-phenyl-propylamine
• N,N-Dimethyl--(2-methylphenoxy)benzenepropanamine; N,N-Dimethyl-3-(2-methylphenoxy)-3-phenylpropylamine
• N,N-Dimethyl-3-(o-tolyloxy)-3-phenylpropylamine
• N,N-dimethyl-(3-phenyl-3-o-tolyloxy-propyl)-amine
• DB-361212
• 83015-25-2
• (3R)-N,N-dimethyl-3-(2-methylphenoxy)-3-phenylpropan-1-amine

• Inchi： 1S/C18H23NO/c1-15-9-7-8-12-17(15)20-18(13-14-19(2)3)16-10-5-4-6-11-16/h4-12,18H,13-14H2,1-3H3
• InChI Key： UCPQMRYBCNDVHU-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1C)C(C1C=CC=CC=1)CCN(C)C

Computed Properties

• Exact Mass: 269.177964357Da
• Monoisotopic Mass: 269.177964357Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 12.5Ų